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Compound of Interest

2-(Chloromethyl)-5-methylpyridine
Compound Name:
hydrochloride

cat. No.: B1359685

Technical Support Center: 2-(Chloromethyl)-5-
methylpyridine hydrochloride

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 2-(Chloromethyl)-5-methylpyridine
hydrochloride. Please consult your institution's safety protocols and the full Safety Data Sheet
(SDS) before handling this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-(Chloromethyl)-5-methylpyridine
hydrochloride?

A: 2-(Chloromethyl)-5-methylpyridine hydrochloride is a hazardous substance that can
cause significant health effects.[1] It is harmful if swallowed, causes skin irritation and serious
eye damage, and may cause an allergic skin reaction.[2][3][4][5] It may also cause respiratory
irritation.[3][4][6] The substance is corrosive and can cause chemical burns to the skin, eyes,
oral cavity, and gastrointestinal tract upon direct contact or ingestion.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A: To minimize exposure, it is crucial to wear appropriate personal protective equipment. This
includes:

o Eye/Face Protection: Chemical safety goggles or a full-face shield are necessary.[1][2]

» Skin Protection: Wear protective gloves (elbow-length PVC gloves are recommended for
prolonged contact) and appropriate protective clothing, such as a lab coat or overalls, to
prevent skin exposure.[1][2][7]

o Respiratory Protection: Use a particulate dust filter respirator if dust is generated.[1] Work
should be conducted in a well-ventilated area, preferably in a chemical fume hood.[4][8]

Q3: What are the proper storage conditions for 2-(Chloromethyl)-5-methylpyridine
hydrochloride?

A: Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated
area.[1][6][8] It should be stored away from incompatible materials such as strong bases,
oxidizing agents, and alkalis.[1] Avoid storage in mild steel, galvanized steel, or zinc containers
as it can react to produce flammable hydrogen gas.[1]

Q4: What should | do in case of accidental skin or eye contact?

A: Skin Contact: Immediately flush the affected area with large amounts of water and soap.[1]
[6][7] Remove all contaminated clothing and shoes.[1][7] Seek medical attention if irritation
occurs.[6][7][9] Eye Contact: Immediately flush the eyes with running water for at least 15
minutes, holding the eyelids apart to ensure complete irrigation.[1][6][7] Remove contact lenses
if present and easy to do so.[6][7] Seek immediate medical attention.[1][2][6]

Q5: How should | handle a spill of 2-(Chloromethyl)-5-methylpyridine hydrochloride?

A: For minor spills, remove all ignition sources and clean up immediately using dry procedures
to avoid generating dust.[1] Wear appropriate PPE, including respiratory protection.[1][6] Place
the spilled material into a suitable, labeled container for waste disposal.[1][8] For major spills,
evacuate the area, move upwind, and alert emergency responders.[1]

Quantitative Data
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Property Value Source
Molecular Formula C7H9CI2N [10]
Molecular Weight 178.06 g/mol [5][10]
Appearance Off-white to light brown solid [3]
Melting Point 133-135 °C [5]
Purity 98% [10]

Occupational Exposure Limits (OELs) have not been established for this compound.[1]

Experimental Protocols
Standard Handling Procedure

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood.[4][8] Put on all required personal protective equipment, including safety goggles,
a lab coat, and chemical-resistant gloves.[2]

Handling: Avoid all personal contact with the substance, including inhalation of dust.[1][8] Do
not eat, drink, or smoke in the handling area.[6][8]

Weighing: If weighing the solid, do so carefully to avoid generating dust.

After Handling: Wash hands thoroughly with soap and water after handling, even if gloves
were worn.[1][6] Clean the work area and any equipment used.

First Aid Procedures

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration. Seek immediate medical attention.[2][7]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. If the person is
conscious, have them drink plenty of water.[2][6] Seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing.[1][7] Wash the affected skin with
plenty of soap and water.[1][6][7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://cymitquimica.com/products/IN-DA008YES/106651-81-4/2-methyl-5-chloromethylpyridine-hcl/
https://www.chemblink.com/products/106651-81-4.htm
https://cymitquimica.com/products/IN-DA008YES/106651-81-4/2-methyl-5-chloromethylpyridine-hcl/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB32550041.htm
https://www.chemblink.com/products/106651-81-4.htm
https://cymitquimica.com/products/IN-DA008YES/106651-81-4/2-methyl-5-chloromethylpyridine-hcl/
https://datasheets.scbt.com/sc-254203.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR480862.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11306_msds.pdf
https://www.chemicalbook.com/msds/2-Chloro-5-chloromethyl-pyridine.pdf
https://datasheets.scbt.com/sc-254203.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11306_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11306_msds.pdf
https://datasheets.scbt.com/sc-254203.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://www.chemicalbook.com/msds/2-Chloro-5-chloromethyl-pyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC344030050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-Chloro-5-chloromethyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-Chloro-5-chloromethyl-pyridine.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://www.chemicalbook.com/msds/2-Chloro-5-chloromethyl-pyridine.pdf
https://datasheets.scbt.com/sc-254203.pdf
https://www.fishersci.com/store/msds?partNumber=AC344030050&countryCode=US&language=en
https://datasheets.scbt.com/sc-254203.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC344030050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][6][7] Seek immediate medical attention.[1]

[2][6]

Diagrams
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Caption: Workflow for handling a spill of 2-(Chloromethyl)-5-methylpyridine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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